3,3,3-Trimethyl-1-(triphenylmethyl)disiloxane-1,1-diol

• CAS No.: 849770-67-8
• Molecular Formula: C22H26O3Si2
• Molecular Weight: 394.6 g/mol
• IUPAC Name: dihydroxy-trimethylsilyloxy-tritylsilane
• InChI: InChI=1S/C22H26O3Si2/c1-26(2,3)25-27(23,24)22(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18,23-24H,1-3H3
• InChI Key: CCDSNESDMDOVNP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)O[Si](C(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)(O)O

Description

3,3,3-Trimethyl-1-(triphenylmethyl)disiloxane-1,1-diol is a chemical compound with the molecular formula C21H24OSi2 It is known for its unique structure, which includes a disiloxane backbone with trimethyl and triphenylmethyl groups attached

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3,3-Trimethyl-1-(triphenylmethyl)disiloxane-1,1-diol typically involves the reaction of trimethylchlorosilane with triphenylmethylchlorosilane in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the desired disiloxane compound. The reaction can be represented as follows:

$$\text{(CH}_3$$(CH3​